Cas no 73742-16-2 (2-Bromo-1-(1H-pyrrol-2-yl)ethanone)

• Product Name: 2-Bromo-1-(1H-pyrrol-2-yl)ethanone
• CAS No: 73742-16-2
• MF: C₆H₆BrNO
• MW: 188.02194070816
• MDL: MFCD11182402
• CID: 553915
• PubChem ID: 640309
• Update Time: 2025-04-19

2-Bromo-1-(1H-pyrrol-2-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(1H-pyrrol-2-yl)ethanone
• 2-(Bromoacetyl)pyrrole
• 2-Bromo-1-(1H-pyrrol-2-yl)-ethanone
• Ethanone,2-bromo-1-(1H-pyrrol-2-yl)-
• CS-0188425
• YCA74216
• FT-0688684
• 2-bromo-1-(1H-pyrrol-2-yl)ethan-1-one
• AS-76643
• DTXSID00348717
• ethanone, 2-bromo-1-(1H-pyrrol-2-yl)-
• D82305
• Ethanone, 2-bromo-1-(1H-pyrrol-2-yl)- (9CI)
• AM101209
• SB62126
• LNXJNRIRUXVBHU-UHFFFAOYSA-N
• 2-Bromo-1-(2-pyrrolyl)ethanone
• AKOS009316717
• SCHEMBL6345873
• InChI=1/C6H6BrNO/c7-4-6(9)5-2-1-3-8-5/h1-3,8H,4H
• MFCD11182402
• AKOS025395124
• SY059697
• 73742-16-2
• DB-074734

• MDL： MFCD11182402
• Inchi： 1S/C6H6BrNO/c7-4-6(9)5-2-1-3-8-5/h1-3,8H,4H2
• InChI Key： LNXJNRIRUXVBHU-UHFFFAOYSA-N
• SMILES： BrCC(C1=CC=CN1)=O

Computed Properties

• Exact Mass: 186.963
• Monoisotopic Mass: 186.963
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 32.9A^2

Experimental Properties

• Density: 1.671
• Boiling Point: 277 ºC
• Flash Point: 122 ºC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones